![molecular formula C13H11N3O B7592078 3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole](/img/structure/B7592078.png)
3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole
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Overview
Description
3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, drug discovery, and material science. This compound belongs to the family of oxadiazole derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which play a crucial role in the development of various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and suppress the expression of various oncogenes. Furthermore, it has been shown to reduce the production of reactive oxygen species, which are known to contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole is its high potency and selectivity towards cancer cells. This makes it a promising candidate for the development of novel anticancer drugs. However, the limitations of this compound include its poor solubility in water, which can make it difficult to administer in vivo. Additionally, its toxicity and potential side effects need to be thoroughly evaluated before it can be used in clinical trials.
Future Directions
There are several future directions for the research and development of 3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole. One potential direction is to explore its use in combination with other anticancer drugs to enhance its efficacy and reduce potential side effects. Additionally, further studies are needed to elucidate the mechanism of action of this compound and identify its molecular targets. Furthermore, the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound is also an area of active research.
Synthesis Methods
The synthesis of 3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole involves the reaction of cyclopropyl carboxylic acid hydrazide with 4-(bromomethyl) indole in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then treated with a suitable oxidizing agent to obtain the final compound.
Scientific Research Applications
3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole has been extensively studied for its potential use in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Furthermore, this compound has been found to possess potent anti-inflammatory and analgesic properties.
properties
IUPAC Name |
3-cyclopropyl-5-(1H-indol-4-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-2-10(9-6-7-14-11(9)3-1)13-15-12(16-17-13)8-4-5-8/h1-3,6-8,14H,4-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRWEANJIHOEFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)C3=C4C=CNC4=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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